3-Chloro-3'-fluorobenzophenone
Overview
Description
Scientific Research Applications
Synthesis and Chemical Studies
3-Chloro-3'-fluorobenzophenone and related compounds have been utilized extensively in the synthesis of various chemical structures. For instance, compounds like 7-chloro-9-(2′-chlorophenyl)-2,3-dihydroacridin-4(1H)-one and 7-chloro-9-(2′-fluorophenyl)-2,3-dihydroacridin-4-(1H)-one were synthesized from related benzophenones (Satheeshkumar et al., 2017). These synthesized compounds have applications in studying molecular geometry and chemical reactivity.
Vibrational Spectroscopy
In vibrational spectroscopy, studies involving 2-chloro-4-fluorobenzophenone have provided insights into molecular geometries, vibrational frequencies, and thermodynamic properties (Chaitanya et al., 2011). This type of research is crucial for understanding the fundamental characteristics of these compounds.
Photophysical Properties
The study of photophysical properties like UV emission and fluorescent quantum yields of related compounds synthesized from benzophenones is another significant area of research. These studies contribute to our understanding of the optical properties and potential applications of these compounds in various fields.
Polymer Synthesis
3-Chloro-3'-fluorobenzophenone derivatives have been used in the synthesis of polymers. For example, copolymers of sulfonated poly(4'-phenyl-2,5-benzophenone) and poly(arylene ether sulfone) have been developed, which hold promise for applications in proton exchange membranes (Ghassemi et al., 2004).
Anaerobic Transformation in Environmental Research
In environmental research, studies have been conducted on the anaerobic transformation of phenol to benzoate, utilizing fluorinated analogues to understand the mechanism of transformation. This research is crucial for environmental biotechnology and the understanding of biodegradation processes (Genthner et al., 1989).
Mechanism of Action
Target of Action
Benzophenone derivatives are generally known to interact with various biological targets .
Mode of Action
It’s known that benzophenone derivatives can undergo reactions at the benzylic position, which involves free radical bromination, nucleophilic substitution, and oxidation .
Biochemical Pathways
Benzophenone derivatives are known to participate in various chemical reactions, which could potentially influence multiple biochemical pathways .
Pharmacokinetics
The pharmacokinetic properties of benzophenone derivatives can vary widely depending on their specific chemical structure .
Result of Action
Benzophenone derivatives are known to undergo various chemical reactions, which could potentially lead to a variety of molecular and cellular effects .
properties
IUPAC Name |
(3-chlorophenyl)-(3-fluorophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClFO/c14-11-5-1-3-9(7-11)13(16)10-4-2-6-12(15)8-10/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDMZTGGMWKCDDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(=O)C2=CC(=CC=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70609221 |
Source
|
| Record name | (3-Chlorophenyl)(3-fluorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70609221 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
75762-57-1 |
Source
|
| Record name | (3-Chlorophenyl)(3-fluorophenyl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=75762-57-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3-Chlorophenyl)(3-fluorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70609221 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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